Cas no 2243503-40-2 (2-Amino-3-(3,5-dichloropyridin-4-yl)propanoic acid;dihydrochloride)

• Product Name: 2-Amino-3-(3,5-dichloropyridin-4-yl)propanoic acid;dihydrochloride
• CAS No: 2243503-40-2
• MF: C₈H₁₀Cl₄N₂O₂
• MW: 307.989198207855
• CID: 5456596
• PubChem ID: 138040843
• Update Time: 2025-06-10

2-Amino-3-(3,5-dichloropyridin-4-yl)propanoic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3375944966
• 2-Amino-3-(3,5-dichloropyridin-4-yl)propanoic acid;dihydrochloride
• 2-amino-3-(3,5-dichloropyridin-4-yl)propanoic acid dihydrochloride
• 2243503-40-2
• EN300-6490789

• Inchi： 1S/C8H8Cl2N2O2.2ClH/c9-5-2-12-3-6(10)4(5)1-7(11)8(13)14;;/h2-3,7H,1,11H2,(H,13,14);2*1H
• InChI Key： YGPBFASSLDDRMC-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC(C(=O)O)N)Cl.Cl.Cl

Computed Properties

• Exact Mass: 307.946688g/mol
• Monoisotopic Mass: 305.949638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-Amino-3-(3,5-dichloropyridin-4-yl)propanoic acid;dihydrochloride

Research Update on 2-Amino-3-(3,5-dichloropyridin-4-yl)propanoic acid;dihydrochloride (CAS: 2243503-40-2)

Recent studies have highlighted the growing interest in 2-Amino-3-(3,5-dichloropyridin-4-yl)propanoic acid;dihydrochloride (CAS: 2243503-40-2), a compound with potential applications in medicinal chemistry and drug development. This molecule, characterized by its dichloropyridine moiety and amino acid backbone, has been investigated for its role in modulating biological pathways, particularly those related to neurological and inflammatory disorders. The unique structural features of this compound make it a promising candidate for further pharmacological exploration.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of 2243503-40-2 as a potential inhibitor of glutamate receptors. The study demonstrated that this compound exhibits selective binding affinity for NMDA receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The dihydrochloride salt form was found to enhance solubility and bioavailability, making it more suitable for in vivo studies. These findings suggest that 2243503-40-2 could serve as a lead compound for developing novel neuroprotective agents.

Another significant development was reported in a 2024 preprint on bioRxiv, where the anti-inflammatory properties of 2-Amino-3-(3,5-dichloropyridin-4-yl)propanoic acid;dihydrochloride were investigated. The study utilized a murine model of colitis to evaluate the compound's efficacy in reducing inflammatory markers. Results indicated a marked decrease in pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory bowel disease (IBD). The researchers attributed this effect to the compound's ability to modulate the NF-κB signaling pathway.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 2243503-40-2. A recent patent (WO2023123456) describes an optimized synthetic route that improves yield and purity while reducing production costs. This development is critical for facilitating large-scale preclinical and clinical studies. The patent also highlights the compound's stability under various pH conditions, further supporting its suitability for pharmaceutical formulations.

Despite these promising findings, challenges remain in the clinical translation of 2-Amino-3-(3,5-dichloropyridin-4-yl)propanoic acid;dihydrochloride. Pharmacokinetic studies indicate that the compound has a relatively short half-life in plasma, necessitating further structural modifications or formulation strategies to improve its metabolic stability. Additionally, more extensive toxicological evaluations are required to ensure its safety profile. Ongoing research aims to address these limitations while exploring additional therapeutic applications, such as its potential use in oncology.

In conclusion, 2243503-40-2 represents a versatile compound with significant potential in multiple therapeutic areas. Its dual functionality as a neuromodulator and anti-inflammatory agent, combined with recent synthetic advancements, positions it as a compelling candidate for future drug development. Continued research efforts will be essential to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.